Cas no 130396-60-0 (Benzyl N-(3-hydroxycyclobutyl)carbamate)

• Product Name: Benzyl N-(3-hydroxycyclobutyl)carbamate
• CAS No: 130396-60-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD17011810
• CID: 1230159
• PubChem ID: 19794302
• Update Time: 2025-10-21

Benzyl N-(3-hydroxycyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-hydroxycyclobutyl)carbamate
• (3-Hydroxy-cyclobutyl)-carbamic acid benzyl ester
• PubChem17633
• SureCN9470730
• CTK8C6645
• PB28626
• PB36590
• PB38582
• AM807522
• Benzyl 3-hydroxycyclobutylcarbamate
• Benzyl 3-hydroxycyclobutylcarbamate - B12365
• benzyl cis-3-hydroxycyclobutylcarbamate
• EN300-7008175
• AM807523
• DTXSID10599995
• benzyl ((cis)-3-hydroxycyclobutyl)carbaMate
• trans-3-(Cbz-amino)cyclobutan-1-ol
• AS-34812
• CS-0047747
• EN300-5004306
• benzyl (trans-3-hydroxycyclobutyl)carbamate
• 1403766-86-8
• CS-0049665
• benzyl ((trans)-3-hydroxycyclobutyl)carbaMate
• benzyl (1r,3r)-3-hydroxycyclobutylcarbamate
• SY100067
• 937376-05-1
• cis-3-(Cbz-amino)cyclobutan-1-ol
• AKOS025291231
• SB21755
• DTXSID301173982
• Carbamic acid, N-(cis-3-hydroxycyclobutyl)-, phenylmethyl ester
• AS-34811
• EN300-6997343
• BENZYL N-[(1R,3R)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• P11984
• MFCD23106305
• 3-(Cbz-amino)cyclobutan-1-ol
• N-(Benzyloxycarbonyl)-3-amino-1-cyclobutanol
• cis-3-(Cbz-amino)cyclobutanol
• BCFMGQOQYWGLIL-UHFFFAOYSA-N
• SCHEMBL15221619
• benzyl N-[(1s,3s)-3-hydroxycyclobutyl]carbamate
• BCFMGQOQYWGLIL-PHIMTYICSA-N
• Benzyl(cis-3-hydroxycyclobutyl)carbamate
• MFCD23106304
• AKOS015156934
• CS-0049815
• trans-3-(Cbz-amino)cyclobutanol
• SCHEMBL15221598
• AS-51144
• SB21756
• 130396-60-0
• Benzyl (cis-3-hydroxycyclobutyl)carbamate
• SY098737
• trans-Benzyl 3-hydroxycyclobutylcarbamate
• DB-189544
• SCHEMBL9470730
• benzyl (3-hydroxycyclobutyl)carbamate
• SY108790
• DB-213563
• cis-Benzyl 3-hydroxycyclobutylcarbamate
• AMY35169
• 3-(Cbz-amino)cyclobutanol
• AKOS025291230
• MFCD17011810
• BCFMGQOQYWGLIL-XYPYZODXSA-N
• Carbamic acid, (3-hydroxycyclobutyl)-, phenylmethyl ester (9CI)
• Benzyl N-(3-hydroxycyclobutyl)carbamate

• MDL： MFCD17011810
• Inchi： 1S/C12H15NO3/c14-11-6-10(7-11)13-12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,13,15)
• InChI Key： BCFMGQOQYWGLIL-UHFFFAOYSA-N
• SMILES： OC1CC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Benzyl N-(3-hydroxycyclobutyl)carbamate

Benzyl N-(3-hydroxycyclobutyl)carbamate (CAS No. 130396-60-0): An Overview of Its Properties, Applications, and Recent Research

Benzyl N-(3-hydroxycyclobutyl)carbamate (CAS No. 130396-60-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group and a 3-hydroxycyclobutyl moiety. These structural elements contribute to its diverse chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Benzyl N-(3-hydroxycyclobutyl)carbamate can be represented as C₁₂H₁₅NO₃. The presence of the hydroxyl group on the cyclobutyl ring imparts significant reactivity and functional versatility to the molecule. This compound is often used as a protecting group for amino functionalities in complex molecule synthesis, where it can be selectively introduced and removed under mild conditions.

Recent research has highlighted the potential applications of Benzyl N-(3-hydroxycyclobutyl)carbamate in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurodegenerative disorders. The hydroxyl group on the cyclobutyl ring can be modified to enhance the pharmacological properties of the final product, such as solubility, stability, and bioavailability.

In the context of medicinal chemistry, Benzyl N-(3-hydroxycyclobutyl)carbamate has been utilized as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties. The cyclobutyl ring in this compound provides conformational constraints that can enhance binding affinity to target proteins, making it an attractive scaffold for drug design.

One notable application of Benzyl N-(3-hydroxycyclobutyl)carbamate is in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases. Recent studies have demonstrated that derivatives of this compound can effectively disrupt specific PPIs, thereby modulating cellular signaling pathways and offering therapeutic benefits.

The synthetic accessibility of Benzyl N-(3-hydroxycyclobutyl)carbamate has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on a large scale. For example, one common approach involves the reaction of benzyl chloroformate with 3-aminocyclobutanol under mild conditions. This method provides high yields and excellent purity, making it suitable for industrial applications.

In addition to its use as a protecting group and synthetic intermediate, Benzyl N-(3-hydroxycyclobutyl)carbamate has shown potential in materials science. The unique combination of aromatic and cyclic aliphatic moieties makes it an attractive candidate for the development of functional polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and chemical resistance, which are desirable in various industrial applications.

The environmental impact of Benzyl N-(3-hydroxycyclobutyl)carbamate has also been evaluated in recent studies. Research indicates that this compound is biodegradable under appropriate conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are essential to ensure safety and compliance with regulatory standards.

In conclusion, Benzyl N-(3-hydroxycyclobutyl)carbamate (CAS No. 130396-60-0) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and functional materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.